N-[3-[[2-(4-chlorophenoxy)acetyl]amino]propyl]pyridine-2-carboxamide

• Molecular Formula: C17H18ClN3O3
• Molecular Weight: 347.8 g/mol
• IUPAC Name: N-[3-[[2-(4-chlorophenoxy)acetyl]amino]propyl]pyridine-2-carboxamide
• InChI: InChI=1S/C17H18ClN3O3/c18-13-5-7-14(8-6-13)24-12-16(22)20-10-3-11-21-17(23)15-4-1-2-9-19-15/h1-2,4-9H,3,10-12H2,(H,20,22)(H,21,23)
• InChI Key: NJKJFWUBWQJVOD-UHFFFAOYSA-N
• SMILES: C1=CC=NC(=C1)C(=O)NCCCNC(=O)COC2=CC=C(C=C2)Cl
• solubility: 50.5 [ug/mL]

Description

N-[3-[[2-(4-chlorophenoxy)acetyl]amino]propyl]pyridine-2-carboxamide, also known as CR845, is a small molecule drug that has been developed as a non-opioid pain medication. It is a kappa-opioid receptor agonist that has been found to be effective in treating chronic pain and pruritus (itching) without the risk of addiction or respiratory depression.

Mechanism of Action

N-[3-[[2-(4-chlorophenoxy)acetyl]amino]propyl]pyridine-2-carboxamide works by activating the kappa-opioid receptor, which is a type of opioid receptor that is found in the brain and spinal cord. Activation of this receptor results in the release of certain neurotransmitters, including dynorphin, which has been shown to have analgesic and anti-pruritic effects.
Biochemical and Physiological Effects:
N-[3-[[2-(4-chlorophenoxy)acetyl]amino]propyl]pyridine-2-carboxamide has been shown to have a number of biochemical and physiological effects. It has been found to reduce pain and itching without causing respiratory depression or addiction, which are common side effects of opioid medications. Additionally, N-[3-[[2-(4-chlorophenoxy)acetyl]amino]propyl]pyridine-2-carboxamide has been found to have anti-inflammatory effects, which may contribute to its analgesic effects.

Advantages and Limitations for Lab Experiments

One advantage of using N-[3-[[2-(4-chlorophenoxy)acetyl]amino]propyl]pyridine-2-carboxamide in lab experiments is that it is a non-opioid medication, which reduces the risk of addiction and respiratory depression. Additionally, it has been shown to be effective in treating chronic pain and pruritus, which makes it a useful tool for studying these conditions. However, one limitation of using N-[3-[[2-(4-chlorophenoxy)acetyl]amino]propyl]pyridine-2-carboxamide in lab experiments is that it is a small molecule drug, which may limit its effectiveness in treating certain conditions.

Future Directions

There are a number of future directions for research on N-[3-[[2-(4-chlorophenoxy)acetyl]amino]propyl]pyridine-2-carboxamide. One area of research is the development of new formulations of the drug that can be administered in different ways, such as through the skin or nasal spray. Additionally, researchers are exploring the potential use of N-[3-[[2-(4-chlorophenoxy)acetyl]amino]propyl]pyridine-2-carboxamide in treating other conditions, such as depression and anxiety. Finally, there is ongoing research on the safety and efficacy of N-[3-[[2-(4-chlorophenoxy)acetyl]amino]propyl]pyridine-2-carboxamide in clinical trials, which will help to determine its potential use as a non-opioid pain medication.

Synthesis Methods

N-[3-[[2-(4-chlorophenoxy)acetyl]amino]propyl]pyridine-2-carboxamide is synthesized through a multi-step process that involves the reaction of various chemical reagents. The synthesis starts with the reaction of 4-chlorophenol and acetic anhydride to form 4-chloroacetophenone. This compound is then reacted with 2-aminomethylpyridine to form the intermediate product, which is further reacted with 3-bromo-N-(2-chloroacetyl)propionamide to form N-[3-[[2-(4-chlorophenoxy)acetyl]amino]propyl]pyridine-2-carboxamide.

Scientific Research Applications

N-[3-[[2-(4-chlorophenoxy)acetyl]amino]propyl]pyridine-2-carboxamide has been extensively studied for its potential use as a non-opioid pain medication. It has been found to be effective in treating chronic pain associated with various conditions, including osteoarthritis, chronic low back pain, and postoperative pain. Additionally, N-[3-[[2-(4-chlorophenoxy)acetyl]amino]propyl]pyridine-2-carboxamide has been shown to be effective in treating pruritus associated with various conditions, including chronic kidney disease and cholestasis.